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Compound of Interest

Compound Name: Glycocinnasperimicin D

Cat. No.: B1237069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the antibiotic

Glycocinnasperimicin D, a member of the glycocinnamolyspermidine class. The document

summarizes its physicochemical properties, details relevant experimental methodologies for its

study, and explores its potential mechanism of action.

Physicochemical Properties
While a definitive public database entry with the exact molecular weight and formula for

Glycocinnasperimicin D is not readily available, its structural class as a

glycocinnamolyspermidine antibiotic allows for an estimation based on its constituent parts.

The structure was originally determined through NMR spectrometric analyses.[1] It is an

antibiotic isolated from the fermentation filtrate of a Nocardia species.[1]

Property Data

Molecular Formula Not explicitly available in public literature.

Molecular Weight Not explicitly available in public literature.

Class Glycocinnamolyspermidine Antibiotic

Origin Fermentation of Nocardia sp.

Bioactivity Broad antibacterial spectrum
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Experimental Protocols
The study of Glycocinnasperimicin D involves several key experimental procedures, from its

initial isolation to its structural elucidation and synthesis.

1. Isolation and Purification

Glycocinnasperimicin D is isolated from the fermentation broth of Nocardia sp.[1] A general

workflow for its purification would involve the following steps:

Fermentation: Culturing of the Nocardia strain under conditions optimized for the production

of the antibiotic.

Filtration: Separation of the mycelium from the fermentation broth containing the secreted

Glycocinnasperimicin D.

Column Chromatography: The filtrate is subjected to various column chromatography

procedures to purify the compound.[1] This multi-step process likely involves:

Adsorption Chromatography: Using stationary phases like silica gel or alumina to separate

compounds based on their affinity to the stationary phase.

Ion-Exchange Chromatography: To separate molecules based on their net charge.

Size-Exclusion Chromatography: To separate molecules based on their size.

Reversed-Phase Chromatography: Using a non-polar stationary phase and a polar mobile

phase for final purification.

2. Structure Elucidation

The chemical structure of Glycocinnasperimicin D was determined using NMR spectrometric

analyses.[1] A typical workflow for the structure elucidation of a novel natural product like this

would include:

1D NMR Spectroscopy:

¹H NMR: To identify the types and numbers of protons in the molecule.
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¹³C NMR: To determine the number and types of carbon atoms.

2D NMR Spectroscopy:

COSY (Correlation Spectroscopy): To identify proton-proton couplings within the same

spin system.

HSQC (Heteronuclear Single Quantum Coherence): To identify direct carbon-proton

correlations.

HMBC (Heteronuclear Multiple Bond Correlation): To establish long-range carbon-proton

correlations, which is crucial for connecting different fragments of the molecule.

NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of

protons, aiding in stereochemical assignments.

Mass Spectrometry:

High-Resolution Mass Spectrometry (HRMS): To determine the exact mass of the

molecule and, from that, its elemental composition and molecular formula.

3. Total Synthesis

The first total synthesis of Glycocinnasperimicin D has been achieved through a convergent,

three-component coupling strategy.[2] The key steps of this synthesis include:[2]

Heck-Mizoroki Reaction: To form a key carbon-carbon bond in the core structure.

Urea Glycoside Construction: Involving the reaction of a glycosyl isocyanate with an amino

sugar.

A generalized workflow for such a synthetic approach is depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1237069?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/19937620/
https://pubmed.ncbi.nlm.nih.gov/19937620/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Total Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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